Cas no 1353649-31-6 (2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid)

• Product Name: 2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• CAS No: 1353649-31-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD24533947
• CID: 4592152
• PubChem ID: 84220683
• Update Time: 2025-09-24

2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-boc-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• 2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• 2-boc-2-azabicyclo[2.2.2]octane-1-carboxylicacid
• EN300-213913
• CS-0108349
• Z1509117943
• PS-15466
• SY201882
• 1353649-31-6
• MFCD24533947
• 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• SCHEMBL16034147
• AKOS016042682
• 2-(t-Butoxycarbonyl)-2-aZabicyclo[2.2.2]octane-1-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• SB12614
• D76785

• MDL： MFCD24533947
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-8-9-4-6-13(14,7-5-9)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： KSARFNLFJSOYFG-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC(CC1)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)